Cas no 2172146-08-4 (3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-yl}propanoic acid)
3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-yl}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-yl}propanoic acid
- 3-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidin-2-yl}propanoic acid
- 2172146-08-4
- EN300-1517428
-
- Inchi: 1S/C27H32N2O5/c30-25(29-17-7-8-19(29)14-15-26(31)32)13-5-6-16-28-27(33)34-18-24-22-11-3-1-9-20(22)21-10-2-4-12-23(21)24/h1-4,9-12,19,24H,5-8,13-18H2,(H,28,33)(H,31,32)
- InChI Key: AHYCJCKZTXHBAM-UHFFFAOYSA-N
- SMILES: O=C(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1CCC(=O)O
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 11
- Complexity: 691
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 95.9Ų
3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-yl}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1517428-0.05g |
3-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidin-2-yl}propanoic acid |
2172146-08-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1517428-0.1g |
3-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidin-2-yl}propanoic acid |
2172146-08-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1517428-0.25g |
3-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidin-2-yl}propanoic acid |
2172146-08-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1517428-0.5g |
3-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidin-2-yl}propanoic acid |
2172146-08-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1517428-1.0g |
3-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidin-2-yl}propanoic acid |
2172146-08-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1517428-2.5g |
3-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidin-2-yl}propanoic acid |
2172146-08-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1517428-5.0g |
3-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidin-2-yl}propanoic acid |
2172146-08-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1517428-10.0g |
3-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidin-2-yl}propanoic acid |
2172146-08-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1517428-50mg |
3-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidin-2-yl}propanoic acid |
2172146-08-4 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1517428-100mg |
3-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidin-2-yl}propanoic acid |
2172146-08-4 | 100mg |
$2963.0 | 2023-09-27 |
3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-yl}propanoic acid Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-yl}propanoic acid
Introduction to 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-yl}propanoic acid (CAS No. 2172146-08-4)
3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-yl}propanoic acid, with the CAS number 2172146-08-4, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pentanoylpyrrolidine moiety, which make it a valuable intermediate in the synthesis of various bioactive molecules.
The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The presence of this group in 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-yl}propanoic acid makes it particularly useful in the preparation of peptides and peptidomimetics, which are essential in drug discovery and development.
The pentanoylpyrrolidine moiety in this compound adds further complexity and functionality. Pyrrolidine derivatives are known for their biological activities, including their ability to modulate protein-protein interactions and enzyme activities. This makes 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-yl}propanoic acid a promising candidate for the development of novel therapeutic agents.
Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer properties. These findings suggest that 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-yl}propanoic acid could be further explored for its therapeutic potential in these areas.
In addition to its biological activities, the synthetic versatility of 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-yl}propanoic acid has been demonstrated through various synthetic routes. A notable example is the use of solid-phase peptide synthesis (SPPS), which allows for efficient and scalable production of this compound. This method has been extensively studied and optimized, making it a preferred choice for industrial-scale synthesis.
The physical and chemical properties of 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-yl}propanoic acid have also been well-characterized. It is a white solid with a molecular weight of approximately 477.56 g/mol. The compound is soluble in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays.
In terms of safety, handling, and storage, it is important to note that while 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-yl}propanoic acid is not classified as a hazardous material, it should still be handled with care to avoid contamination and degradation. Proper storage conditions, such as keeping the compound dry and away from light, are recommended to maintain its stability and purity.
The future prospects for 3-{1-5-({(9H-fluoren-9-y lmethoxycarbonyl}amino)pentanoylpyrrolidin -2 - y l } propanoic acid are promising . Ongoing research efforts are focused on optimizing its synthetic methods , enhancing its biological activities , and exploring new applications . Collaborations between academic institutions , pharmaceutical companies , and research organizations are driving innovation in this field , leading to exciting advancements in drug discovery and development .
In conclusion , 3 -{ 1 - 5 - ({ ( 9 H - fluoren - 9 - y l ) methoxycarbony l } amino ) pentanoy l pyrroli din - 2 - y l } propanoic acid strong > ( CAS No . 2172146 - 08 - 4 ) represents a significant advancement in the field of medicinal chemistry . Its unique structural features , combined with its potential therapeutic applications , make it an important compound for further study and development . As research continues to uncover new insights into its properties and uses , this compound is poised to play a crucial role in advancing medical treatments for various diseases . p >
2172146-08-4 (3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-yl}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)